Cas no 1641-05-0 (9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)-)

• Product name: 9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)-
• CAS No: 1641-05-0
• MF: C₂₃H₂₄O₆
• MW: 396.433067321777
• CID: 209062

9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)-
• 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-8-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C23H24O6/c1-6-23(4,5)18-13(24)10-15-17(21(18)28)20(27)16-12(8-7-11(2)3)9-14(25)19(26)22(16)29-15/h6-7,9-10,24-26,28H,1,8H2,2-5H3
• InChI Key： IXUNODGMZUQIQP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(O)=C(O)C=C2C/C=C(/C)\C)OC2=C1C(O)=C(C(C)(C)C=C)C(O)=C2

Computed Properties

• Exact Mass: 396.15732
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• XLogP3: 5.163

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Melting Point: 155 °C
• Boiling Point: 625.0±55.0 °C(Predicted)
• PSA: 107.22
• pka: 6.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 8-prenylated xanthones